Cas no 83728-78-3 ((S)-2-(Ethylamino)butan-1-ol)

• Product Name: (S)-2-(Ethylamino)butan-1-ol
• CAS No: 83728-78-3
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD12756178
• CID: 1027880
• PubChem ID: 40612327
• Update Time: 2024-03-01

(S)-2-(Ethylamino)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Ethylamino)butan-1-ol
• (2S)-2-(ethylamino)butan-1-ol
• 1-Butanol, 2-(ethylamino)-, (S)-
• (S)-2-Ethylamino-1-butanol

• MDL： MFCD12756178
• Inchi： 1S/C6H15NO/c1-3-6(5-8)7-4-2/h6-8H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： BMTAVLCPOPFWKR-LURJTMIESA-N
• SMILES： [C@@H](CO)(CC)NCC

Computed Properties

• Exact Mass: 117.11500
• Monoisotopic Mass: 117.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 0.4

Experimental Properties

• Density: 0.872
• Boiling Point: 191.4°C at 760 mmHg
• Flash Point: 72.1°C
• Refractive Index: 1.433
• PSA: 32.26000
• LogP: 0.75770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines